4-amino-N'-(2-methoxybenzylidene)-1,2,5-oxadiazole-3-carbohydrazide

• IUPAC Name: 4-amino-N-[(E)-(2-methoxyphenyl)methylideneamino]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C11H11N5O3/c1-18-8-5-3-2-4-7(8)6-13-14-11(17)9-10(12)16-19-15-9/h2-6H,1H3,(H2,12,16)(H,14,17)/b13-6+
• InChI Key: ULOWBFGPPFFMCH-AWNIVKPZSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NNC(=O)C2=NON=C2N
• Isomeric SMILES: COC1=CC=CC=C1/C=N/NC(=O)C2=NON=C2N
• Molecular Formula: C11H11N5O3
• Molecular Weight: 261.24 g/mol

Description

Synthesis Analysis

The synthesis of similar oxadiazole derivatives typically involves acid-catalyzed reactions, oxidative cyclization, or condensation reactions. For example, derivatives have been synthesized using acid-catalyzed reactions of carbohydrazide with aldehydes in ethanol under reflux conditions, achieving high yields and confirming the structures through various spectroscopic methods (Alotaibi et al., 2018).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is often confirmed using infrared, nuclear magnetic resonance (NMR), mass spectroscopy, single-crystal X-ray diffraction, and microanalysis. These methods have elucidated the (E)-configuration of the hydrazonoic group and provided detailed insights into the molecular geometry (Karrouchi et al., 2021).

Chemical Reactions and Properties

Chemical properties of oxadiazole derivatives include their ability to undergo various reactions, such as aminomethylation and cyclization, to form complex heterocyclic compounds. These reactions are pivotal in exploring the chemical versatility and potential biological activities of oxadiazole derivatives (Bekircan et al., 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, can be assessed through experimental methods. The synthesis processes and structural elucidation provide insights into the physical characteristics of these compounds, impacting their solubility and stability (Zhu & Qiu, 2011).

Chemical Properties Analysis

The chemical properties include reactivity, stability, and interaction with biological targets. Studies have shown that oxadiazole derivatives exhibit a range of biological activities, which can be attributed to their chemical structure and the presence of functional groups that interact with biological molecules (Wu et al., 2019).

Mechanism of Action

The mechanism of action of “4-amino-N’-(2-methoxybenzylidene)-1,2,5-oxadiazole-3-carbohydrazide” is not directly available from the search results. The mechanism of action typically refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect. This information might be limited due to the specific and complex nature of the compound.

Safety and Hazards

The safety and hazards information related to “4-amino-N’-(2-methoxybenzylidene)-1,2,5-oxadiazole-3-carbohydrazide” is not directly available from the search results. It’s important to handle all chemical compounds with care and appropriate safety measures.